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Leucine-d7

Cat. No.: B15560002

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oleic Acid-hydroxy Oleoyl Leucine-d7 (OAHOL-d7) is a deuterated derivative of hydroxy

oleoyl leucine, intended for use as an internal standard in mass spectrometry-based

quantitative analysis. Its non-deuterated analog, hydroxy oleoyl leucine, is a metabolite of N-

oleoyl leucine, a member of the N-acyl amino acid (NAA) family of signaling lipids. NAAs are

increasingly recognized for their diverse physiological roles, including the regulation of energy

metabolism and inflammation.

The study of N-acyl amino acid metabolism is a growing field of research, with implications for

understanding various physiological and pathological processes. The enzyme Cytochrome

P450 4F2 (CYP4F2) has been identified as a key player in the hydroxylation of N-oleoyl-

leucine, leading to the formation of hydroxy oleoyl leucine. This metabolic pathway is of interest

in the context of cardiometabolic diseases. Given the importance of accurate quantification of

these lipid metabolites, the use of a stable isotope-labeled internal standard like OAHOL-d7 is

crucial for reliable and reproducible results.
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Applications
The primary application of Oleic Acid-hydroxy Oleoyl Leucine-d7 is as an internal standard

for the precise quantification of endogenous Oleic Acid-hydroxy Oleoyl Leucine in various

biological matrices using gas chromatography-mass spectrometry (GC-MS) or liquid

chromatography-tandem mass spectrometry (LC-MS/MS). The use of a deuterated internal

standard is the gold standard in quantitative mass spectrometry as it accounts for variations in

sample extraction, handling, and instrument response, thus ensuring high accuracy and

precision.[1][2][3]

Potential Research Areas:

Metabolomics and Lipidomics: Studying the metabolic pathways of N-acyl amino acids and

their hydroxylated metabolites.

Drug Discovery and Development: Investigating the role of CYP4F2 and other enzymes in

drug metabolism and lipid signaling.

Biomarker Discovery: Quantifying levels of hydroxy oleoyl leucine in plasma or tissues as a

potential biomarker for cardiometabolic diseases.

Nutritional Science: Assessing the impact of dietary fatty acids on the metabolism of N-acyl

amino acids.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Oleic Acid-hydroxy Oleoyl
Leucine-d7 is provided in the table below.
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Property Value

Synonyms C18:1-hydroxy Oleoyl Leucine-d7, OAHOL-d7

Molecular Formula C₄₂H₇₀D₇NO₅

Formula Weight 683.1 g/mol

Purity ≥95% (Oleic acid-hydroxy oleoyl leucine)

Deuterium Incorporation ≥99% deuterated forms (d₁-d₇); ≤1% d₀

Supplied As A solution in ethanol

Storage -20°C

Stability ≥ 1 year

Experimental Protocols
The following protocols are generalized methodologies for the quantification of hydroxy oleoyl

leucine using Oleic Acid-hydroxy Oleoyl Leucine-d7 as an internal standard. Optimization of

these protocols for specific instrumentation and biological matrices is recommended.

Sample Preparation: Lipid Extraction from Plasma
This protocol is based on the widely used Folch method for lipid extraction.

Materials:

Plasma samples

Oleic Acid-hydroxy Oleoyl Leucine-d7 internal standard solution (in ethanol)

Chloroform

Methanol

0.9% NaCl solution

Glass centrifuge tubes with PTFE-lined caps
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Nitrogen gas evaporator

Vortex mixer

Centrifuge

Procedure:

Thaw plasma samples on ice.

In a glass centrifuge tube, add a known amount of Oleic Acid-hydroxy Oleoyl Leucine-d7
internal standard solution to the plasma sample. The amount should be optimized to be

within the linear range of the calibration curve.

Add a 2:1 (v/v) mixture of chloroform:methanol to the plasma sample. A common ratio is 2

mL of chloroform:methanol for every 100 µL of plasma.

Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein

precipitation.

Add 0.2 volumes of 0.9% NaCl solution to the mixture to induce phase separation.

Vortex briefly and then centrifuge at 2000 x g for 10 minutes at 4°C to separate the layers.

Carefully collect the lower organic phase (chloroform layer) containing the lipids using a

glass Pasteur pipette and transfer it to a new clean glass tube.

Dry the lipid extract under a gentle stream of nitrogen gas.

Reconstitute the dried lipid extract in an appropriate solvent for LC-MS/MS analysis (e.g.,

methanol or acetonitrile/isopropanol).

LC-MS/MS Analysis
This is a general protocol for the analysis of N-acyl amino acids and their metabolites. Specific

parameters will need to be optimized for the instrument in use.

Instrumentation:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15560002/docs?utm_src=pdf-body#application-notes-and-protocols-for-oleic-acid-hydroxy-oleoyl-leucine-d7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560002?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system.

Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

Tandem mass spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI)

source.

Chromatographic Conditions (Example):

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A linear gradient from a lower to a higher percentage of mobile phase B over a

suitable run time to achieve separation of the analyte from other matrix components.

Flow Rate: Dependent on the column dimensions (e.g., 0.3 mL/min for a 2.1 mm ID column).

Column Temperature: 40°C

Injection Volume: 5-10 µL

Mass Spectrometry Conditions (Example):

Ionization Mode: Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM): The specific precursor-to-product ion transitions for

both Oleic Acid-hydroxy Oleoyl Leucine and its d7-labeled internal standard need to be

determined by direct infusion of the standards. An example of expected ions would be the

protonated molecule [M+H]⁺ as the precursor ion.

Collision Energy and other MS parameters: These will need to be optimized for the specific

instrument and analytes to achieve maximum sensitivity.
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Analyte Precursor Ion (m/z) Product Ion (m/z)

Oleic Acid-hydroxy Oleoyl

Leucine
To be determined To be determined

Oleic Acid-hydroxy Oleoyl

Leucine-d7
To be determined To be determined

Data Analysis and Quantification
Calibration Curve: Prepare a series of calibration standards with known concentrations of

non-deuterated Oleic Acid-hydroxy Oleoyl Leucine and a fixed concentration of the

deuterated internal standard (Oleic Acid-hydroxy Oleoyl Leucine-d7).

Peak Integration: Integrate the peak areas of the MRM transitions for both the analyte and

the internal standard in the calibration standards and the unknown samples.

Ratio Calculation: Calculate the ratio of the peak area of the analyte to the peak area of the

internal standard for each calibration standard and unknown sample.

Quantification: Construct a calibration curve by plotting the peak area ratio against the

concentration of the analyte for the calibration standards. Determine the concentration of

Oleic Acid-hydroxy Oleoyl Leucine in the unknown samples by interpolating their peak area

ratios on the calibration curve.

Signaling Pathways and Experimental Workflows
Metabolic Pathway of N-Oleoyl Leucine Hydroxylation
N-oleoyl leucine is metabolized to hydroxy oleoyl leucine primarily through the action of the

enzyme CYP4F2, which catalyzes the ω-hydroxylation of the oleoyl fatty acid chain.[4][5] This

metabolic conversion is a key step in the diversification of N-acyl amino acid signaling

molecules.
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Metabolic Pathway

N-Oleoyl Leucine

Hydroxy Oleoyl Leucine

Hydroxylation

CYP4F2
(ω-hydroxylase)

 

Experimental Workflow

1. Biological Sample
(e.g., Plasma)

2. Spike with
Oleic Acid-hydroxy Oleoyl

Leucine-d7 (Internal Standard)

3. Lipid Extraction
(e.g., Folch Method)

4. LC-MS/MS Analysis
(MRM Mode)

5. Data Processing
(Peak Integration, Ratio Calculation)

6. Quantification
(Calibration Curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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